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Compound of Interest

Compound Name: Ani9

Cat. No.: B15614485

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ani9 is a potent and highly selective small-molecule inhibitor of the Anoctamin-1
(ANO1) calcium-activated chloride channel (CaCC), also known as Transmembrane protein
16A (TMEM16A)[1][2][3][4]. It exhibits an ICso value of approximately 77 nM for ANO1[5][6].
Due to its high selectivity for ANO1 over the homologous ANO2 channel and its lack of effect
on intracellular calcium signaling or other channels like CFTR and ENaC, Ani9 serves as a
valuable pharmacological tool for studying the physiological and pathological roles of ANO1[1]
[3][5][7]- ANO1 is implicated in numerous processes, including fluid secretion, smooth muscle
contraction, and cell proliferation, making it a target of interest in cancer, hypertension, and
pain research[3][5][8]. Proper preparation and handling of Ani9 stock solutions are critical for
obtaining reproducible and reliable experimental results.

Quantitative Data Summary

This table summarizes the key physicochemical properties and recommended solution
parameters for Ani9.
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Parameter Value Reference
2-(4-Chloro-2-methylphenoxy)-
N'-[(2-

IUPAC Name _ [2][8]
methoxyphenyl)methylidene]ac
etohydrazide

Molecular Formula C17H17CIN203 [1][8]

Molecular Weight 332.78 g/mol [11[2][8]

Purity >98% (typically by HPLC) [1112]

Appearance Solid powder [8]

b Tarqet Anoctamin-1 1IN

rimary Targe
y e (ANO1/TMEM16A)
ICso ~77 nM [5][6]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1]i4]8]

Maximum Solubility

100 mM in DMSO

[1]2]

Stock Solution Storage

-20°C for long-term (months to
years); 0-4°C for short-term

(days to weeks)

[1](8]

Stock Solution Stability

Up to 1 month at -20°C; up to
6 months at -80°C

[6]

Experimental Protocols
Protocol for Preparing a 10 mM Ani9 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Ani9 in DMSO. High-

concentration stock solutions are recommended to minimize the final concentration of DMSO in

the cell culture medium, which can have cytotoxic effects.

Materials:

¢ Ani9 powder (CAS No: 356102-14-2)
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Cell culture grade Dimethyl sulfoxide (DMSO), sterile
Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
Sterile, DMSO-compatible pipette tips

Vortex mixer

(Optional) 0.22 um syringe filter compatible with DMSO

Calculation: To prepare a 10 mM stock solution, the required mass of Ani9 is calculated using
its molecular weight (332.78 g/mol ).

Formula: Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/g)

For 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 332.78 g/mol x 1000 mg/g =
3.33mg

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 3.33 mg of
Ani9 powder and place it into a sterile microcentrifuge tube or vial.

Dissolving: Using a sterile pipette, add 1 mL of cell culture grade DMSO to the tube
containing the Ani9 powder.

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can
be used to aid dissolution if necessary.

Sterilization (Optional): If the stock solution was not prepared under strict aseptic conditions,
it can be sterilized by passing it through a 0.22 um DMSO-compatible syringe filter into a
new sterile tube. This step is recommended to prevent contamination of cell cultures.
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» Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-
20 pL) in sterile microcentrifuge tubes. This practice minimizes freeze-thaw cycles, which
can degrade the compound. Store the aliquots in a dark, dry place at -20°C or -80°C for
long-term storage[1][6][8].

Protocol for Preparing Working Solutions

The high-concentration stock solution must be diluted to the final desired concentration in the
cell culture medium before treating cells.

Procedure:

Thaw Stock: Remove one aliquot of the Ani9 stock solution from the freezer and thaw it at
room temperature.

 Intermediate Dilution (Recommended): It is often impractical to directly dilute the 10 mM
stock to a final nanomolar or low micromolar concentration. Perform one or more serial
dilutions in sterile cell culture medium or a buffer like PBS.

o Example for a 10 uM final concentration: Dilute the 10 mM stock 1:1000 in your cell culture
medium (e.g., add 1 pL of 10 mM stock to 999 uL of medium).

 Final Dilution: Add the appropriate volume of the final diluted solution to your cell culture
wells to achieve the desired experimental concentration. Ensure the final DMSO
concentration is consistent across all treatments, including the vehicle control, and is
typically kept below 0.1% to avoid solvent toxicity.

e Vehicle Control: Always include a vehicle control in your experiments by adding the same
final concentration of DMSO to control cells as is present in the Ani9-treated cells.

Diagrams and Visualizations
Workflow for Ani9 Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing Ani9 stock solutions.
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Preparation Workflow

1. Weigh Ani9 Powder
(e.g., 3.33 mg)

2. Add Sterile DMSO
(e.g., 1 mL for 10 mM)

3. Vortex to Dissolve

4. Filter Sterilize
(Optional, 0.22 pum)

5. Aliquot into
Single-Use Tubes

6. Store at -20°C
or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing sterile Ani9 stock solution.
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Signhaling Pathway: Mechanism of Ani9 Action

This diagram illustrates the mechanism by which Ani9 inhibits the ANO1 channel. Ani9 directly
blocks the channel, preventing chloride ion efflux, without interfering with the upstream calcium

signaling cascade.

Mechanism of Ani9 Inhibition of ANO1 Channel
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Caption: Ani9 directly blocks the ANO1 channel to inhibit CI— efflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Preparation of Ani9
Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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